Cas no 7493-71-2 (allyl tiglate)

• Product Name: allyl tiglate
• CAS No: 7493-71-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 980584
• Update Time: 2025-06-07

allyl tiglate Chemical and Physical Properties

Names and Identifiers

• allyl tiglate
• prop-2-enyl (E)-2-methylbut-2-enoate
• Allyl 2-methylcrotonate
• Tiglic acid,allyl ester
• UNII-VVM5VQM38Z

• Inchi： 1S/C8H12O2/c1-4-6-10-8(9)7(3)5-2/h4-5H,1,6H2,2-3H3/b7-5-
• InChI Key： ODOZNBUSHKFCSH-ALCCZGGFSA-N
• SMILES： C/C=C(\C(OCC=C)=O)/C

Computed Properties

• Exact Mass: 140.08400

Experimental Properties

• Density: 0.926 g/mL at 25 °C(lit.)
• Flash Point: 140 °F
• Refractive Index: n20/D 1.453(lit.)
• PSA: 26.30000
• LogP: 1.68180
• FEMA: 2043 | ALLYL TIGLATE

allyl tiglate Security Information

• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on allyl tiglate

Introduction to allyl tiglate (CAS No. 7493-71-2): Applications and Recent Research Developments

allyl tiglate, with the chemical name allyl 2,4,5-trimethylpentanoate, is a significant ester compound characterized by its unique structural properties and versatile applications in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by the chemical abstracts service number CAS No. 7493-71-2, has garnered considerable attention due to its role as an intermediate in the synthesis of various bioactive molecules and its potential in industrial applications.

The molecular structure of allyl tiglate consists of an allyl group attached to a tiglate (or 2,4,5-trimethylpentanoate) moiety. This configuration imparts distinct reactivity, making it a valuable building block in synthetic chemistry. The compound’s ability to participate in various chemical transformations, such as esterification, hydrolysis, and oxidation, underscores its utility in both academic research and industrial processes.

In recent years, allyl tiglate has been explored for its potential applications in pharmaceuticals. Its reactivity allows for the facile introduction of functional groups into complex molecules, facilitating the development of novel therapeutic agents. For instance, researchers have utilized allyl tiglate as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active compounds. The ester linkage in allyl tiglate can be selectively modified to produce derivatives with enhanced biological activity and improved pharmacokinetic profiles.

Moreover, the compound has found utility in agrochemical formulations. Its structural features make it a suitable candidate for developing new pesticides and herbicides. The ability of allyl tiglate to undergo enzymatic degradation under certain conditions aligns with the growing demand for environmentally friendly agrochemicals that minimize ecological impact.

Recent studies have also highlighted the role of allyl tiglate in material science. Researchers have investigated its potential as a monomer or co-monomer in polymer synthesis, particularly in the production of biodegradable plastics and specialty coatings. The incorporation of allyl tiglate into polymer matrices enhances mechanical strength and thermal stability, making it a promising candidate for advanced material applications.

The chemical properties of allyl tiglate have also been studied in the context of catalysis. Its ability to act as a ligand or intermediate in metal-catalyzed reactions has opened new avenues for developing efficient synthetic routes. For example, palladium-catalyzed cross-coupling reactions involving allyl tiglate have been employed to construct complex organic molecules with high precision.

In conclusion, allyl tiglate (CAS No. 7493-71-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry. As research continues to uncover new possibilities, the importance of allyl tiglate is expected to grow further, driving innovation in multiple scientific domains.